2-(2-Aminoethylthio)acetamide
Description
2-(2-Aminoethylthio)acetamide is a thioether-functionalized acetamide derivative characterized by a sulfur atom bridging an aminoethyl group (-NH₂CH₂CH₂-) and an acetamide moiety (-NHCOCH₃). This structure combines the reactivity of thioethers with the hydrogen-bonding capabilities of amides and amines, making it a versatile intermediate in organic synthesis and pharmaceutical research.
The aminoethylthio group enhances solubility in polar solvents and may improve bioavailability compared to non-polar derivatives. Its synthetic accessibility—via nucleophilic substitution between 2-chloroacetamide and cysteamine derivatives—is well-documented in related compounds .
Properties
Molecular Formula |
C4H10N2OS |
|---|---|
Molecular Weight |
134.20 g/mol |
IUPAC Name |
2-(2-aminoethylsulfanyl)acetamide |
InChI |
InChI=1S/C4H10N2OS/c5-1-2-8-3-4(6)7/h1-3,5H2,(H2,6,7) |
InChI Key |
ARJDIXLDVIOZAB-UHFFFAOYSA-N |
Canonical SMILES |
C(CSCC(=O)N)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares 2-(2-Aminoethylthio)acetamide with structurally related compounds:
Key Observations :
- Aminoethyl vs. Hydroxyethyl Thioethers: The aminoethyl group in 2-(2-Aminoethylthio)acetamide provides basicity and nucleophilicity, whereas the hydroxyethyl analog (CAS: 20101-84-2) exhibits higher polarity and hydrogen-bonding capacity, influencing solubility and metabolic stability .
- Halogenated Derivatives : Bromo- and chloro-acetamides (e.g., N-(3-acetyl-2-thienyl)-2-bromoacetamide) are more reactive in cross-coupling reactions but may pose toxicity concerns .
- Aromatic Substitutions: Compounds like 2-[(2-aminoethyl)thio]-N-(2,6-dimethylphenyl)acetamide incorporate aromatic groups for enhanced receptor binding, a strategy used in drug design .
Pharmacological and Toxicological Profiles
- Bioactivity: Aminoethylthio derivatives are explored for antimicrobial and anticancer activity.
- Toxicity: Limited data exist for 2-(2-Aminoethylthio)acetamide, but related compounds like 2-Cyano-N-[(methylamino)carbonyl]acetamide (CAS: 6972-77-6) lack comprehensive toxicological studies, necessitating caution in handling . Safety data sheets for analogs recommend protective equipment due to irritancy risks .
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